Cas no 1267623-84-6 (5-Methylisoxazole-3-carboxylic-d4 Acid)
5-Methylisoxazole-3-carboxylic-d4 Acid is a deuterated derivative of 5-methylisoxazole-3-carboxylic acid, where four hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced background interference. The deuterium substitution also increases metabolic stability, making it valuable for pharmacokinetic and tracer studies in drug development. Its high isotopic purity ensures reliable results in analytical applications. The compound serves as a key intermediate in the synthesis of labeled pharmaceuticals and bioactive molecules, particularly in research requiring precise tracking of molecular pathways. Suitable for use in controlled experimental conditions.
1267623-84-6 structure
Product Name:5-Methylisoxazole-3-carboxylic-d4 Acid
CAS No:1267623-84-6
MF:C5H5NO3
MW:127.098101377487
CID:1063743
PubChem ID:76947
Update Time:2025-05-27
5-Methylisoxazole-3-carboxylic-d4 Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylisoxazole-3-carboxylic-d4 Acid
- 5-Methylisoxazole-3-
- STK260850
- AC-22739
- STR04361
- J-019440
- M2405
- SY010127
- 5-METHYLISOXASOLE-3-CARBOXYLIC ACID
- DB-013170
- J-517816
- MFCD01318162
- 1267623-84-6
- EN300-16526
- 5-methyl-3-isoxazolecarboxlic acid
- ALBB-000121
- AS-5028
- HMS1754B06
- AM20090521
- YZP807C30G
- NS00048107
- 3405-77-4
- 5-methyl-isoxazole-carboxylic acid
- A6015
- 5-methyl-isoxazole-3-carboxylic acid
- 5-methyl-1,2-oxazole-3-carboxylic acid
- UNII-YZP807C30G
- 3-Carboxy-5-methylisoxazole; 5-Methyl-1,2-oxazole-3-carboxylic Acid; 5-Methyl-3-isoxazolecarboxylic Acid
- CCG-321645
- F1984-0188
- AKOS000263471
- 5-methylisoxazole-3-carboxylicacid
- 5-methylisoxazol-3-carbonsaure
- EINECS 225-454-9
- SCHEMBL286771
- BBL015822
- 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-
- CS-W007575
- 5-methyl-3-isoxazolecarboxylic acid
- 5-Methyl-3-isooxazolecarboxylic acid
- Q27449789
- DTXSID10878772
- 3-CARBOXY-5-METHYLISOXAZOLE
- EINECS 222-289-4
- 5-Methylisoxazole-3-carboxylic acid
-
- Inchi: 1S/C5H5NO3/c1-3-2-4(5(7)8)6-9-3/h2H,1H3,(H,7,8)
- InChI Key: BNMPIJWVMVNSRD-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 127.026943022g/mol
- Monoisotopic Mass: 127.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 312.5±22.0 °C at 760 mmHg
- Flash Point: 142.8±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-Methylisoxazole-3-carboxylic-d4 Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methylisoxazole-3-carboxylic-d4 Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M314952-10mg |
5-Methylisoxazole-3-carboxylic-d4 Acid |
1267623-84-6 | 10mg |
$ 173.00 | 2023-09-07 | ||
| TRC | M314952-100mg |
5-Methylisoxazole-3-carboxylic-d4 Acid |
1267623-84-6 | 100mg |
$ 1378.00 | 2023-09-07 | ||
| TRC | M314952-50mg |
5-Methylisoxazole-3-carboxylic-d4 Acid |
1267623-84-6 | 50mg |
$ 775.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483824-10mg |
5-Methylisoxazole-3-carboxylic-d4 Acid, |
1267623-84-6 | 10mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483824-10 mg |
5-Methylisoxazole-3-carboxylic-d4 Acid, |
1267623-84-6 | 10mg |
¥3,234.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1688647-1g |
5-(Methyl-d3)isoxazole-3-carboxylic-4-d acid |
1267623-84-6 | 98% | 1g |
¥53.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1688647-5g |
5-(Methyl-d3)isoxazole-3-carboxylic-4-d acid |
1267623-84-6 | 98% | 5g |
¥129.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1688647-10g |
5-(Methyl-d3)isoxazole-3-carboxylic-4-d acid |
1267623-84-6 | 98% | 10g |
¥252.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1688647-25g |
5-(Methyl-d3)isoxazole-3-carboxylic-4-d acid |
1267623-84-6 | 98% | 25g |
¥613.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1688647-50g |
5-(Methyl-d3)isoxazole-3-carboxylic-4-d acid |
1267623-84-6 | 98% | 50g |
¥1008.00 | 2024-08-09 |
5-Methylisoxazole-3-carboxylic-d4 Acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
1267623-84-6 (5-Methylisoxazole-3-carboxylic-d4 Acid) Related Products
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